Cas no 1260680-89-4 (3-4-chloro-3-(trifluoromethyl)phenylazetidine)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenylazetidine
• CAS No: 1260680-89-4
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 6559218
• PubChem ID: 129953065
• Update Time: 2025-05-20

3-4-chloro-3-(trifluoromethyl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(trifluoromethyl)phenylazetidine
• 3-[4-chloro-3-(trifluoromethyl)phenyl]azetidine
• EN300-1933274
• 1260680-89-4

• Inchi： 1S/C10H9ClF3N/c11-9-2-1-6(7-4-15-5-7)3-8(9)10(12,13)14/h1-3,7,15H,4-5H2
• InChI Key： CTDIHPRXVVJMKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1CNC1

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-4-chloro-3-(trifluoromethyl)phenylazetidine

3-4-Chloro-3-(Trifluoromethyl)Phenylazetidine: A Comprehensive Overview

The compound with CAS No. 1260680-89-4, commonly referred to as 3-4-chloro-3-(trifluoromethyl)phenylazetidine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group substituted with chlorine and a trifluoromethyl group, fused with an azetidine ring. The azetidine moiety, a four-membered cyclic amine, contributes to the compound's intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of phenylazetidine derivatives in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The chloro and trifluoromethyl substituents on the phenyl ring are known to enhance the compound's stability, solubility, and bioavailability, making it a promising candidate for further exploration in medicinal chemistry. These substituents also play a crucial role in modulating the compound's electronic properties, which can influence its interactions with biological targets such as enzymes or receptors.

One of the most notable aspects of 3-4-chloro-3-(trifluoromethyl)phenylazetidine is its potential as a building block for more complex molecules. Researchers have demonstrated that this compound can be readily modified through various synthetic routes, enabling the creation of libraries of related compounds for high-throughput screening. This versatility underscores its value in both academic and industrial settings.

From a structural standpoint, the compound's azetidine ring introduces strain into the molecule, which can be harnessed to design molecules with specific stereochemical properties. This strain can also influence the compound's reactivity in various chemical transformations, making it an interesting subject for mechanistic studies. Recent advancements in asymmetric synthesis have further expanded the possibilities for controlling the stereochemistry of this compound, opening new avenues for its application in enantioselective catalysis.

In terms of biological activity, preliminary assays have suggested that 3-4-chloro-3-(trifluoromethyl)phenylazetidine exhibits moderate inhibitory effects on certain kinases, pointing to its potential role in anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could serve as a lead compound for designing drugs targeting intracellular pathogens.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Key steps often include Friedel-Crafts alkylation or acylation followed by cyclization to form the azetidine ring. Researchers have also explored alternative methods such as microwave-assisted synthesis and continuous-flow chemistry to optimize the production process and improve yields.

Given its unique combination of structural features and promising biological profile, 3-4-chloro-3-(trifluoromethyl)phenylazetidine represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.